Cas no 88989-01-9 (1-Naphthalenol, 2-[3-(phenylimino)-1-propenyl]-)
88989-01-9 structure
Product Name:1-Naphthalenol, 2-[3-(phenylimino)-1-propenyl]-
CAS No:88989-01-9
MF:C19H15NO
MW:273.328504800797
CID:616999
PubChem ID:137086707
Update Time:2025-04-19
1-Naphthalenol, 2-[3-(phenylimino)-1-propenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1-Naphthalenol, 2-[3-(phenylimino)-1-propenyl]-
- 2-(3-anilinoprop-2-enylidene)naphthalen-1-one
- 2-(3-Anilinoprop-2-en-1-ylidene)naphthalen-1(2H)-one
- 88989-01-9
- DTXSID70751097
-
- Inchi: 1S/C19H15NO/c21-19-16(13-12-15-7-4-5-11-18(15)19)8-6-14-20-17-9-2-1-3-10-17/h1-14,21H/b8-6+,20-14+
- InChI Key: TWNYCRFYGQLJBU-XXJIOMBKSA-N
- SMILES: OC1C(/C=C/C=N/C2C=CC=CC=2)=CC=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 273.115364102g/mol
- Monoisotopic Mass: 273.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 32.6Ų
1-Naphthalenol, 2-[3-(phenylimino)-1-propenyl]- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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